Cas no 2138337-12-7 (Benzyl[2,2-difluoro-3-(propylamino)propyl]ethylamine)

• Product Name: Benzyl[2,2-difluoro-3-(propylamino)propyl]ethylamine
• CAS No: 2138337-12-7
• MF: C₁₅H₂₄F₂N₂
• MW: 270.361270904541
• CID: 6290201
• PubChem ID: 165800449
• Update Time: 2025-07-23

Benzyl[2,2-difluoro-3-(propylamino)propyl]ethylamine Chemical and Physical Properties

Names and Identifiers

• 2138337-12-7
• benzyl[2,2-difluoro-3-(propylamino)propyl]ethylamine
• EN300-788090
• Benzyl[2,2-difluoro-3-(propylamino)propyl]ethylamine

• Inchi： 1S/C15H24F2N2/c1-3-10-18-12-15(16,17)13-19(4-2)11-14-8-6-5-7-9-14/h5-9,18H,3-4,10-13H2,1-2H3
• InChI Key： HMESKPPEUBQEPS-UHFFFAOYSA-N
• SMILES： FC(CNCCC)(CN(CC)CC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 270.19075510g/mol
• Monoisotopic Mass: 270.19075510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 15.3Ų

Additional information on Benzyl[2,2-difluoro-3-(propylamino)propyl]ethylamine

Comprehensive Overview of Benzyl[2,2-difluoro-3-(propylamino)propyl]ethylamine (CAS No. 2138337-12-7)

The compound Benzyl[2,2-difluoro-3-(propylamino)propyl]ethylamine (CAS No. 2138337-12-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the difluoro and propylamino moieties, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, potential applications, and relevance to current trends in drug discovery and molecular design.

One of the key highlights of Benzyl[2,2-difluoro-3-(propylamino)propyl]ethylamine is its fluorinated backbone, which is increasingly sought after in modern medicinal chemistry. Fluorination is a hot topic in drug development due to its ability to enhance metabolic stability and bioavailability. Researchers are actively investigating how the difluoro group in this compound could influence its interaction with biological targets, making it a promising candidate for further study.

In addition to its structural uniqueness, Benzyl[2,2-difluoro-3-(propylamino)propyl]ethylamine aligns with the growing demand for amine-based compounds in therapeutic applications. The propylamino side chain introduces flexibility in molecular interactions, which is critical for designing selective enzyme inhibitors or receptor modulators. This aspect is particularly relevant to current discussions about personalized medicine and targeted therapies.

The synthesis and characterization of Benzyl[2,2-difluoro-3-(propylamino)propyl]ethylamine also present opportunities for innovation in green chemistry. With sustainability being a major focus in the chemical industry, researchers are exploring eco-friendly routes to produce such fluorinated amines. This aligns with broader trends like the adoption of green solvents and catalytic methods to reduce environmental impact.

From a commercial perspective, the demand for Benzyl[2,2-difluoro-3-(propylamino)propyl]ethylamine is expected to rise as its potential applications become clearer. Companies specializing in custom synthesis and high-value intermediates are likely to invest in scaling up its production. This compound could also find use in agrochemicals or material science, given the versatility of fluorinated compounds in these fields.

For researchers and industry professionals, understanding the physicochemical properties of Benzyl[2,2-difluoro-3-(propylamino)propyl]ethylamine is essential. Its solubility, stability, and reactivity under various conditions are critical factors for its successful application. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are often employed to study such compounds in detail.

In conclusion, Benzyl[2,2-difluoro-3-(propylamino)propyl]ethylamine (CAS No. 2138337-12-7) represents a fascinating area of research at the intersection of fluorine chemistry and drug design. Its potential to address challenges in bioavailability and selective targeting makes it a compound worth watching in the coming years. As the scientific community continues to explore its capabilities, this molecule may well become a cornerstone in next-generation therapeutics and specialty chemicals.